Cas no 2228252-52-4 (2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228252-52-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6235284
• PubChem ID: 165758282
• Update Time: 2025-05-21

2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)cyclopropane-1-carboxylic acid
• 2228252-52-4
• EN300-1881518

• Inchi： 1S/C16H21NO4/c1-9-5-6-10(11-8-12(11)14(18)19)7-13(9)17-15(20)21-16(2,3)4/h5-7,11-12H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： DWWPBJDOFHOGRF-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid

Research Brief on 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 2228252-52-4)

The compound 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 2228252-52-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropane carboxylic acid core and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of interest is the role of this compound in the synthesis of small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of novel cyclooxygenase-2 (COX-2) inhibitors. The researchers highlighted the compound's ability to enhance the selectivity and potency of the inhibitors, thereby reducing off-target effects. The Boc-protected amine group was found to be crucial for maintaining stability during synthetic transformations, while the cyclopropane ring contributed to the conformational rigidity of the final molecules.

In addition to its applications in inflammation, 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid has been investigated for its potential in oncology. A recent preprint on bioRxiv detailed its incorporation into a series of proteolysis-targeting chimeras (PROTACs) designed to degrade oncogenic proteins. The compound's structural features, including the carboxylic acid moiety, facilitated the formation of stable interactions with E3 ubiquitin ligases, a critical component of the PROTAC mechanism. Preliminary in vitro assays showed promising degradation efficiency against target proteins, suggesting its potential as a scaffold for next-generation cancer therapeutics.

Further research has also explored the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition reported on its metabolic stability and bioavailability in rodent models. The results indicated that the Boc-protected amine group significantly improved the compound's resistance to enzymatic degradation, while the cyclopropane ring enhanced membrane permeability. These findings underscore the compound's suitability for further optimization in drug development programs.

In summary, 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS: 2228252-52-4) represents a promising intermediate with diverse applications in medicinal chemistry. Its unique structural features contribute to its utility in the design of enzyme inhibitors, PROTACs, and other bioactive molecules. Ongoing research continues to uncover new opportunities for this compound, positioning it as a valuable tool in the pursuit of novel therapeutics.